Cas no 1420987-77-4 ((Z)-3-(2,6-dichlorophenyl)-2-mercapto-2-propenoic acid)

• Product Name: (Z)-3-(2,6-dichlorophenyl)-2-mercapto-2-propenoic acid
• CAS No: 1420987-77-4
• MF: C₉H₆Cl₂O₂S
• MW: 249.113739490509
• CID: 2909203
• PubChem ID: 86725075
• Update Time: 2025-05-24

(Z)-3-(2,6-dichlorophenyl)-2-mercapto-2-propenoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(2,6-dichlorophenyl)-2-mercapto-2-propenoic acid
• BDBM50271847
• 1420987-77-4
• CHEMBL4127736
• OQAWURWKJZBNRX-YWEYNIOJSA-N
• (Z)-3-(2,6-Dichlorophenyl)-2-mercaptoacrylic acid
• SCHEMBL14661049
• (Z)-3-(2,6-Dichlorophenyl)-2-mercaptoacrylicacid
• SCHEMBL14661046
• (2Z)-3-(2,6-dichlorophenyl)-2-sulfanylprop-2-enoic acid

• Inchi： 1S/C9H6Cl2O2S/c10-6-2-1-3-7(11)5(6)4-8(14)9(12)13/h1-4,14H,(H,12,13)/b8-4-
• InChI Key： OQAWURWKJZBNRX-YWEYNIOJSA-N
• SMILES： ClC1C=CC=C(C=1/C=C(/C(=O)O)\S)Cl

Computed Properties

• Exact Mass: 247.94700
• Monoisotopic Mass: 247.9465560Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 76.10000
• LogP: 3.34870

(Z)-3-(2,6-dichlorophenyl)-2-mercapto-2-propenoic acid Security Information

• Storage Condition：(BD626437)

Additional information on (Z)-3-(2,6-dichlorophenyl)-2-mercapto-2-propenoic acid

Comprehensive Overview of (Z)-3-(2,6-dichlorophenyl)-2-mercapto-2-propenoic acid (CAS No. 1420987-77-4): Properties, Applications, and Research Insights

The compound (Z)-3-(2,6-dichlorophenyl)-2-mercapto-2-propenoic acid (CAS No. 1420987-77-4) is a specialized organic molecule featuring a unique propenoic acid backbone with a 2,6-dichlorophenyl substituent and a mercapto (-SH) functional group. Its Z-configuration and structural complexity make it a subject of interest in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently searched queries about its stability, bioactivity, and industrial relevance.

Chemically, 1420987-77-4 belongs to the class of α,β-unsaturated carboxylic acids, where the presence of the mercapto group enhances its reactivity as a nucleophile. The 2,6-dichlorophenyl moiety contributes to steric hindrance, influencing its binding affinity in biological systems. Researchers have explored its potential as a building block for heterocyclic compounds, particularly in designing enzyme inhibitors or antimicrobial agents. Recent studies highlight its role in modulating oxidative stress pathways, aligning with the growing demand for antioxidant-like molecules in nutraceuticals.

From a synthetic perspective, (Z)-3-(2,6-dichlorophenyl)-2-mercapto-2-propenoic acid is typically prepared via Knoevenagel condensation of 2,6-dichlorobenzaldehyde with mercaptoacetic acid, followed by stereoselective purification. Its stability under ambient conditions is a common search topic; experimental data suggest it degrades minimally at room temperature when shielded from light and moisture. Analytical techniques like HPLC-MS and NMR are critical for quality control, ensuring the absence of E-isomer contaminants that could alter bioactivity.

In the context of sustainability, this compound’s green synthesis methods have gained traction. A 2023 study demonstrated a solvent-free microwave-assisted route, reducing energy consumption by 40% compared to conventional methods—a response to the industry’s push for eco-friendly chemistry. Such advancements resonate with searches for cost-effective synthetic protocols and low-waste production techniques.

Beyond the lab, CAS 1420987-77-4 has sparked interest in material science. Its thiol group enables surface functionalization of nanoparticles, relevant to drug delivery systems—a hot topic in nanomedicine forums. Additionally, its potential as a corrosion inhibitor in mild steel alloys is under investigation, addressing industrial queries about non-toxic anti-corrosives.

Regulatory and safety profiles are another frequent search focus. While not classified as hazardous under standard guidelines, handling requires precautions due to its sulfhydryl group reactivity. Material Safety Data Sheets (MSDS) recommend glove use and ventilation, reflecting broader public interest in chemical safety best practices.

In conclusion, (Z)-3-(2,6-dichlorophenyl)-2-mercapto-2-propenoic acid exemplifies the intersection of structural ingenuity and multidisciplinary utility. Its evolving applications—from pharmaceutical intermediates to advanced materials—position it as a compound worthy of ongoing research, particularly in answering user queries about structure-activity relationships and scalable synthesis.